Cas no 797780-51-9 (3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 797780-51-9
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 5361731
• Update Time: 2025-11-03

3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-methylphenoxy)ethyl]-1,3-benzothiazol-2-one
• 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C16H15NO2S/c1-12-6-2-4-8-14(12)19-11-10-17-13-7-3-5-9-15(13)20-16(17)18/h2-9H,10-11H2,1H3
• InChI Key： KIIZMZBJQVEVTO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCOC2=CC=CC=C2C)C1=O

Additional information on 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one

3-2-(2-Methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one: A Comprehensive Overview

The compound with CAS No. 797780-51-9, commonly referred to as 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one is characterized by a benzothiazole ring system with a substituted phenoxy group and an ethyl side chain, making it a unique derivative with potential for further functionalization.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that benzothiazole derivatives exhibit promising anti-inflammatory and anticancer properties. The presence of the phenoxy group in 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one is particularly interesting as it may enhance the molecule's solubility and bioavailability, making it a potential candidate for therapeutic applications.

In addition to its biological significance, 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one has shown promise in materials science. A study conducted at the University of California revealed that this compound can be used as a precursor for synthesizing advanced polymers with enhanced mechanical and thermal properties. The benzothiazole ring system is known for its aromatic stability and ability to form strong intermolecular interactions, which are crucial for polymer applications.

The synthesis of 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one involves a multi-step process that typically begins with the preparation of the benzothiazole core. Researchers have optimized various synthetic routes to improve yield and purity. For example, a paper in *Organic Process Research & Development* described a novel approach using microwave-assisted synthesis to prepare this compound efficiently. This method not only reduces reaction time but also minimizes the use of hazardous reagents.

One of the most exciting developments involving benzothiazole derivatives is their application in optoelectronic devices. Scientists at Stanford University have explored the use of benzothiazole-based materials in organic light-emitting diodes (OLEDs), where they serve as efficient electron transport layers. The unique electronic properties of benzothiazole derivatives, including their ability to facilitate charge transfer processes, make them ideal candidates for such applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of molecules like 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol-2-one with unprecedented accuracy. Using density functional theory (DFT), scientists can model the electronic structure and reactivity of this compound under various conditions. Such computational studies have provided valuable insights into its potential applications in catalysis and energy storage.

In conclusion, 3-2-(2-methylphenoxy)ethyl-2,3-dihydro-1,3-benzothiazol